Cas no 637751-58-7 (ethyl 4-({7-(4-fluorophenyl)methoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate)

Ethyl 4-({7-(4-fluorophenyl)methoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate is a synthetic flavonoid derivative characterized by its chromen-4-one core functionalized with a 4-fluorobenzyl ether and an ethyl benzoate substituent. This compound exhibits potential as an intermediate in pharmaceutical research, particularly in the development of bioactive molecules targeting inflammation or oxidative stress pathways. The presence of the fluorophenyl moiety enhances its metabolic stability and binding affinity, while the ester group offers versatility for further derivatization. Its well-defined structure and purity make it suitable for structure-activity relationship (SAR) studies in medicinal chemistry applications. The compound is typically handled under controlled conditions due to its sensitivity to hydrolysis.

ethyl 4-({7-(4-fluorophenyl)methoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate structure

637751-58-7 structure

Product Name:ethyl 4-({7-(4-fluorophenyl)methoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate

CAS No:637751-58-7

MF:C₂₅H₁₉FO₆

MW:434.413171052933

CID:5554631

Update Time:2025-06-08

ethyl 4-({7-(4-fluorophenyl)methoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-[[7-[(4-fluorophenyl)methoxy]-4-oxo-4H-1-benzopyran-3-yl]oxy]benzoate
- ethyl 4-({7-(4-fluorophenyl)methoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate
- Inchi： 1S/C25H19FO6/c1-2-29-25(28)17-5-9-19(10-6-17)32-23-15-31-22-13-20(11-12-21(22)24(23)27)30-14-16-3-7-18(26)8-4-16/h3-13,15H,2,14H2,1H3
- InChI Key： FVWVKLZCHYWWGB-UHFFFAOYSA-N
- SMILES： C1=C(C=C2C(C(=O)C(OC3=CC=C(C=C3)C(OCC)=O)=CO2)=C1)OCC1C=CC(=CC=1)F

ethyl 4-({7-(4-fluorophenyl)methoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3139-1751-2μmol	ethyl 4-({7-[(4-fluorophenyl)methoxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate	637751-58-7	90%+	2μl	$57.0	2023-07-05
Life Chemicals	F3139-1751-5μmol	ethyl 4-({7-[(4-fluorophenyl)methoxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate	637751-58-7	90%+	5μl	$63.0	2023-07-05
Life Chemicals	F3139-1751-10μmol	ethyl 4-({7-[(4-fluorophenyl)methoxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate	637751-58-7	90%+	10μl	$69.0	2023-07-05
Life Chemicals	F3139-1751-20μmol	ethyl 4-({7-[(4-fluorophenyl)methoxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate	637751-58-7	90%+	20μl	$79.0	2023-07-05
Life Chemicals	F3139-1751-1mg	ethyl 4-({7-[(4-fluorophenyl)methoxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate	637751-58-7	90%+	1mg	$54.0	2023-07-05
Life Chemicals	F3139-1751-2mg	ethyl 4-({7-[(4-fluorophenyl)methoxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate	637751-58-7	90%+	2mg	$59.0	2023-07-05
Life Chemicals	F3139-1751-3mg	ethyl 4-({7-[(4-fluorophenyl)methoxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate	637751-58-7	90%+	3mg	$63.0	2023-07-05
Life Chemicals	F3139-1751-4mg	ethyl 4-({7-[(4-fluorophenyl)methoxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate	637751-58-7	90%+	4mg	$66.0	2023-07-05
Life Chemicals	F3139-1751-5mg	ethyl 4-({7-[(4-fluorophenyl)methoxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate	637751-58-7	90%+	5mg	$69.0	2023-07-05
Life Chemicals	F3139-1751-10mg	ethyl 4-({7-[(4-fluorophenyl)methoxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate	637751-58-7	90%+	10mg	$79.0	2023-07-05

ethyl 4-({7-(4-fluorophenyl)methoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
3. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Related Categories

Additional information on ethyl 4-({7-(4-fluorophenyl)methoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate

Comprehensive Overview of Ethyl 4-({7-(4-Fluorophenyl)methoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate (CAS No. 637751-58-7)

Ethyl 4-({7-(4-fluorophenyl)methoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate (CAS No. 637751-58-7) is a synthetic organic compound belonging to the chromene and benzoate families. This compound has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and potential applications. The presence of a fluorophenyl moiety and a chromen-4-one core makes it a promising candidate for drug development, particularly in targeting inflammatory pathways and oxidative stress-related conditions.

In recent years, researchers have explored the biological activity of chromene derivatives, with a focus on their antioxidant, anti-inflammatory, and anticancer properties. The incorporation of a 4-fluorophenyl group in this compound enhances its metabolic stability and bioavailability, making it a subject of interest in medicinal chemistry. Additionally, the ester linkage in the benzoate segment allows for further chemical modifications, enabling the development of prodrugs or targeted delivery systems.

The synthesis of ethyl 4-({7-(4-fluorophenyl)methoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate typically involves multi-step organic reactions, including etherification, esterification, and coupling reactions. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing demand for fluorinated compounds in drug discovery, this molecule aligns with current trends in precision medicine and personalized therapeutics.

From an industrial perspective, CAS No. 637751-58-7 is also investigated for its potential use in advanced materials, such as organic semiconductors and photoactive polymers. Its chromophore properties make it suitable for applications in optoelectronics and sensors, where light absorption and emission characteristics are critical. Researchers are particularly interested in its fluorescence behavior, which could be leveraged in bioimaging and diagnostic tools.

Environmental and sustainability considerations are also driving innovation in the use of this compound. With the rise of green chemistry, efforts are being made to optimize its synthesis to reduce waste and energy consumption. The fluorine atom in its structure poses challenges for biodegradability, prompting studies into eco-friendly derivatives and degradation pathways.

In summary, ethyl 4-({7-(4-fluorophenyl)methoxy-4-oxo-4H-chromen-3-yl}oxy)benzoate represents a versatile compound with broad applications in pharmaceuticals, materials science, and biotechnology. Its unique combination of fluorine and chromene functionalities positions it as a valuable building block for future innovations. As research continues, this compound is expected to play a pivotal role in addressing unmet needs in healthcare and technology.